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Compound of Interest

Compound Name: 1-Bromo-2-naphthol

Cat. No.: B146047

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive safety and handling information for 1-
Bromo-2-naphthol (CAS No. 573-97-7). The following sections detail the hazardous properties
of this compound and provide clear protocols for its safe use, storage, and emergency
response to minimize risk in a laboratory or drug development setting.

Hazard Identification and Classification

1-Bromo-2-naphthol is classified as a hazardous substance.[1] Ingestion is harmful, and it can
cause significant irritation to the skin, eyes, and respiratory system.[1][2][3]

Table 1: GHS Classification and Hazard Statements
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] GHSO07 May cause
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Respiratory tract

irritation

mark)

irritation.[2][3]

Physical and Chemical Properties

A summary of the key physical and chemical properties of 1-Bromo-2-naphthol is provided

below.

Table 2: Physical and Chemical Properties of 1-Bromo-2-naphthol
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Property Value
Molecular Formula C10H7BrO[4]
Molecular Weight 223.07 g/mol [3]
Light red to off-white or tan powder/crystals.[3]
Appearance
[5]
Melting Point 78-81 °C (lit.)[5]
Boiling Point Decomposes at 130°C[5]
N Soluble in alcohol, ether, benzene, and acetic
Solubility

acid.[5]

Safe Handling and Storage Protocols

Adherence to strict laboratory protocols is essential when handling 1-Bromo-2-naphthol to
prevent exposure and ensure a safe working environment.

Personal Protective Equipment (PPE)

Appropriate PPE must be worn at all times when handling this chemical.

Table 3: Recommended Personal Protective Equipment
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Protection Type Specification

Chemical safety goggles or eyeglasses
conforming to OSHA's eye and face protection
regulations in 29 CFR 1910.133 or European
Standard EN166.[4]

Eye/Face Protection

) ] Wear appropriate protective gloves and clothing
Skin Protection )
to prevent skin exposure.[4]

A respiratory protection program that meets
OSHA's 29 CFR 1910.134 and ANSI Z88.2

Respiratory Protection requirements or European Standard EN 149
must be followed whenever workplace

conditions warrant a respirator's use.[4]

Handling Procedures

» Wash hands and any exposed skin thoroughly after handling.[1][2]
e Do not eat, drink, or smoke when using this product.[1][2]

e Use only outdoors or in a well-ventilated area.[1][2]

e Avoid breathing dust, fumes, gas, mist, vapors, or spray.[1][2]

e Avoid contact with eyes, skin, and clothing.[4]

¢ Minimize dust generation and accumulation.[4]

Storage Conditions

» Store in a cool, dry, well-ventilated area away from incompatible substances.[2][4]
» Keep the container tightly closed.[2][4]
o Store locked up.[1][2]

e Incompatible with strong oxidizing agents and strong bases.[1][4]
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Emergency Procedures

Immediate and appropriate action is critical in the event of accidental exposure or release.

First-Aid Measures

The following diagram outlines the initial steps to be taken in case of exposure to 1-Bromo-2-

naphthol.

Exposure Route Immediate Action

If breathing is difficult, give oxygen. [1] = Move to fresh air.
Skin Contact Remove contaminated clothing and shoes. [1] L Flush skin with plenty of soap and water for at least 15 minutes. viedita ention
\

Get medical aid.

Immediately flush eyes with plenty of water for at least 15 minutes.

Eye Contact

If conscious, drink 2-4 cupfuls of milk or water. [1] Rinse mouth. Do NOT induce vomiting.

Click to download full resolution via product page

Caption: First-aid procedures for 1-Bromo-2-naphthol exposure.

Fire-Fighting Measures

¢ Suitable Extinguishing Media: Use water spray, dry chemical, carbon dioxide, or appropriate
foam.[4][6]
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o Specific Hazards: During a fire, irritating and highly toxic gases such as carbon monoxide,
carbon dioxide, and hydrogen bromide may be generated by thermal decomposition.[4]

o Protective Equipment: Wear a self-contained breathing apparatus in pressure-demand,
MSHA/NIOSH (approved or equivalent), and full protective gear.[4]

Accidental Release Measures

The following workflow illustrates the steps for managing a spill of 1-Bromo-2-naphthol.
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Spill Detected

Ensure adequate ventilation.

'

Wear appropriate personal protective equipment.

Avoid generating dusty conditions.

Vacuum or sweep up material.

Place into a suitable disposal container.

Clean up spills immediately.

Dispose of waste in accordance with local regulations.

Click to download full resolution via product page

Caption: Workflow for handling an accidental release of 1-Bromo-2-naphthol.

Toxicological Information
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The toxicological properties of 1-Bromo-2-naphthol have not been fully investigated.[4]
However, available data indicates that it is harmful if swallowed and causes irritation to the skin,
eyes, and respiratory tract.[3][4] Delayed effects, such as pulmonary edema, may occur after
inhalation.[4]

Disposal Considerations

Dispose of this chemical and its container in accordance with all applicable federal, state, and
local regulations.[1] Do not let the product enter drains.[2][6]

Disclaimer: This guide is intended for informational purposes only and is not a substitute for a
comprehensive Safety Data Sheet (SDS). Always consult the SDS for 1-Bromo-2-naphthol
from your supplier before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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